![molecular formula C10H23N3 B1517161 {1-[2-(Dimethylamino)ethyl]piperidin-4-yl}methanamine CAS No. 1019381-31-7](/img/structure/B1517161.png)
{1-[2-(Dimethylamino)ethyl]piperidin-4-yl}methanamine
Overview
Description
“{1-[2-(Dimethylamino)ethyl]piperidin-4-yl}methanamine” is a compound with the CAS Number: 1019381-31-7 . Its IUPAC name is 2-[4-(aminomethyl)-1-piperidinyl]-N,N-dimethylethanamine . The compound is typically stored at room temperature and is in liquid form .
Molecular Structure Analysis
The molecular formula of “this compound” is C10H23N3 . Its molecular weight is 185.31 . The InChI code for this compound is 1S/C10H23N3/c1-12(2)7-8-13-5-3-10(9-11)4-6-13/h10H,3-9,11H2,1-2H3 .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature .Scientific Research Applications
Asymmetric Synthesis and Chemical Analysis
- Asymmetric Synthesis : This chemical compound is involved in the asymmetric synthesis of 2-(1-aminoalkyl)piperidines, highlighting its utility in creating compounds with potential biological activity. The synthesis process involves reduction and hydrogenolysis steps, demonstrating its application in complex chemical synthesis procedures (Froelich et al., 1996).
Analytical Profiling for Research Chemicals
- Analytical Profiling : The compound has been characterized through various analytical techniques, including gas chromatography and mass spectrometry. This indicates its role in the identification and analysis of psychoactive substances, providing insights into their chemical properties and potential biological effects (De Paoli et al., 2013).
Pharmacological Studies and Drug Discovery
- NMDA Receptor Activity : Research involving derivatives of piperidine, like diphenidine, explores the exploration of alternatives to arylcyclohexylamine-type substances, demonstrating NMDA receptor activity. This suggests its potential application in studying and developing novel therapeutics for conditions mediated by NMDA receptor dysfunction (Wallach et al., 2015).
- Serotonin 5-HT1A Receptor Biased Agonists : Novel derivatives have shown to act as biased agonists of serotonin 5-HT1A receptors, indicating potential for the development of antidepressant drugs. These compounds have been evaluated for their pharmacological profile, including receptor affinity and selectivity, showcasing the compound's application in creating targeted therapies for depression (Sniecikowska et al., 2019).
Synthesis and Characterization for Analytical and Medicinal Chemistry
- Synthetic Routes and Analytical Characterization : Studies have described the synthesis and analytical characterization of various derivatives, providing a foundation for the development of new chemical entities with potential therapeutic applications. The differentiation between isomeric compounds through specific analytical techniques underlines the importance of detailed chemical analysis in drug discovery (McLaughlin et al., 2016).
Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H314, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
Target of action
Compounds with a piperidine structure are often involved in interactions with various receptors in the body, particularly in the nervous system. They may act as agonists or antagonists, enhancing or inhibiting the activity of these receptors .
Mode of action
The interaction of these compounds with their targets often involves binding to a specific site on the receptor, which can lead to a conformational change in the receptor and alter its activity .
Biochemical pathways
The specific pathways affected would depend on the particular receptors that the compound interacts with. For example, if the compound targets neurotransmitter receptors, it could influence neural signaling pathways .
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of a compound depend on its chemical structure and the route of administration. Piperidine derivatives are often well-absorbed and can cross the blood-brain barrier, making them effective for targeting receptors in the brain .
Result of action
The molecular and cellular effects of the compound’s action would depend on the specific receptors it targets and how it influences their activity. This could range from altering cell signaling to influencing gene expression .
Action environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, the compound’s activity could be affected by the local concentration of other ligands that bind to the same receptor .
Properties
IUPAC Name |
2-[4-(aminomethyl)piperidin-1-yl]-N,N-dimethylethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H23N3/c1-12(2)7-8-13-5-3-10(9-11)4-6-13/h10H,3-9,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWNORVYKHXAOKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCN1CCC(CC1)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.